Cas no 62203-31-0 (Phenoxathiin, 3,7-dimethyl-)

Phenoxathiin, 3,7-dimethyl- structure
Phenoxathiin, 3,7-dimethyl- structure
Product Name:Phenoxathiin, 3,7-dimethyl-
CAS No:62203-31-0
MF:C14H12OS
MW:228.309482574463
CID:454612
PubChem ID:20298641
Update Time:2025-04-19

Phenoxathiin, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenoxathiin, 3,7-dimethyl-
    • 3,7-dimethylphenoxathiine
    • SCHEMBL9927340
    • DTXSID20604802
    • 62203-31-0
    • Inchi: 1S/C14H12OS/c1-9-3-5-13-11(7-9)15-12-8-10(2)4-6-14(12)16-13/h3-8H,1-2H3
    • InChI Key: UCVZRNAKRYFXLB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2OC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 228.06096
  • Monoisotopic Mass: 228.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
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